Cas no 133690-88-7 (Benzoic acid, 2-(3-butyl-4,5-dihydro-5-oxo-1H-1,2,4-triazol-1-yl)-,methyl ester)

• Product Name: Benzoic acid, 2-(3-butyl-4,5-dihydro-5-oxo-1H-1,2,4-triazol-1-yl)-,methyl ester
• CAS No: 133690-88-7
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• CID: 1238776
• Update Time: 2024-08-05

Benzoic acid, 2-(3-butyl-4,5-dihydro-5-oxo-1H-1,2,4-triazol-1-yl)-,methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(3-butyl-4,5-dihydro-5-oxo-1H-1,2,4-triazol-1-yl)-,methyl ester
• Benzoic acid, 2-(3-butyl-2,5-dihydro-5-oxo-1H-1,2,4-triazol-1-yl)-, methyl ester

• Inchi： 1S/C14H17N3O3/c1-3-4-9-12-15-14(19)17(16-12)11-8-6-5-7-10(11)13(18)20-2/h5-8H,3-4,9H2,1-2H3,(H,15,16,19)
• InChI Key： DMOZNIGGABEABU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1N1C(=O)N=C(CCCC)N1

Computed Properties

• Exact Mass: 275.12711

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• PSA: 71
• pka: 9.49±0.20(Predicted)